Cas no 1805138-80-0 (Methyl 3-cyano-2-ethyl-6-hydroxybenzoate)

• Product Name: Methyl 3-cyano-2-ethyl-6-hydroxybenzoate
• CAS No: 1805138-80-0
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 5038952
• Update Time: 2025-06-28

Methyl 3-cyano-2-ethyl-6-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-ethyl-6-hydroxybenzoate

• Inchi： 1S/C11H11NO3/c1-3-8-7(6-12)4-5-9(13)10(8)11(14)15-2/h4-5,13H,3H2,1-2H3
• InChI Key： ZLWUOZRYDUMXGJ-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C#N)C(=C1C(=O)OC)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 2.5
• Topological Polar Surface Area: 70.3

Additional information on Methyl 3-cyano-2-ethyl-6-hydroxybenzoate

Methyl 3-cyano-2-ethyl-6-hydroxybenzoate (CAS No. 1805138-80-0): A Comprehensive Overview

Methyl 3-cyano-2-ethyl-6-hydroxybenzoate, identified by its CAS number 1805138-80-0, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in various scientific domains. The molecular structure of Methyl 3-cyano-2-ethyl-6-hydroxybenzoate comprises a benzoate core substituted with a cyano group at the 3-position, an ethyl group at the 2-position, and a hydroxyl group at the 6-position. Such a configuration imparts distinct chemical properties that make it a valuable candidate for further investigation.

The synthesis and characterization of Methyl 3-cyano-2-ethyl-6-hydroxybenzoate have been subjects of extensive research. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore its biological activities in greater detail. The compound's benzoate moiety is well-known for its presence in numerous pharmacologically active molecules, suggesting that Methyl 3-cyano-2-ethyl-6-hydroxybenzoate may exhibit similar properties. The cyano group, in particular, is known to influence electronic and steric properties, which could play a crucial role in its interactions with biological targets.

In the realm of pharmaceutical research, Methyl 3-cyano-2-ethyl-6-hydroxybenzoate has been investigated for its potential role as an intermediate in the synthesis of more complex molecules. Its structural features make it a versatile building block for designing novel compounds with tailored biological activities. For instance, the hydroxyl group can be further functionalized to introduce additional pharmacophores, enhancing its utility in drug development.

Recent studies have begun to explore the biological activity of Methyl 3-cyano-2-ethyl-6-hydroxybenzoate. Preliminary experiments suggest that it may possess antioxidant properties, which are increasingly relevant in the context of chronic diseases and aging. The presence of both hydroxyl and cyano groups suggests potential interactions with enzymes and receptors involved in redox signaling pathways. Further research is needed to fully elucidate these mechanisms and to assess the compound's efficacy in vivo.

The compound's stability and solubility characteristics are also areas of active investigation. Understanding these properties is crucial for formulating effective pharmaceutical agents. The benzoate core typically exhibits good solubility in organic solvents, which could facilitate its use in various formulations. However, further studies are required to optimize its solubility in aqueous media, which is often necessary for therapeutic applications.

From an industrial perspective, the production of Methyl 3-cyano-2-ethyl-6-hydroxybenzoate on an industrial scale presents both challenges and opportunities. Efficient synthetic routes must be developed to ensure cost-effectiveness and environmental sustainability. Green chemistry principles are being increasingly applied to minimize waste and reduce energy consumption during manufacturing processes. Such approaches not only enhance economic viability but also contribute to environmental preservation.

The regulatory landscape for new chemical entities like Methyl 3-cyano-2-ethyl-6-hydroxybenzoate is another critical consideration. Compliance with international standards ensures that the compound can be safely and effectively utilized in research and development activities. Regulatory agencies require thorough documentation of synthesis methods, toxicological profiles, and potential applications before approving a new chemical entity for use.

In conclusion, Methyl 3-cyano-2-ethyl-6-hydroxybenzoate (CAS No. 1805138-80-0) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features offer potential advantages in drug design and development. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly significant role in advancing scientific knowledge and therapeutic innovation.